2,3,5-Trichloro-6-methoxypyridine

• IUPAC Name: 2,3,5-trichloro-6-methoxypyridine
• InChI: InChI=1S/C6H4Cl3NO/c1-11-6-4(8)2-3(7)5(9)10-6/h2H,1H3
• InChI Key: RLIVUWLXZBDMBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1Cl)Cl)Cl
• Molecular Formula: C6H4Cl3NO
• DSSTOX Substance ID: DTXSID90185456
• Molecular Weight: 212.5 g/mol
• CAS No.: 31557-34-3

Description

2,3,5-Trichloro-6-methoxypyridine, also known as 2,3,5-TCMP, is an important synthetic intermediate and a versatile building block in organic synthesis. It is used extensively in the production of various pharmaceuticals, agrochemicals, and specialty chemicals. In addition, it has been investigated for its potential applications in medicinal chemistry, biochemistry, and pharmacology. The synthesis of 2,3,5-TCMP is a relatively simple process and it can be produced in large quantities.

Scientific Research Applications

NMR Analysis and Structural Characterization

• Characterization of Hydroxytrichloropicolinic Acids : The study by Irvine, Cooper, and Thornburgh (2008) highlights the use of 2,3,5-Trichloro-6-methoxypyridine in NMR analysis for solving structural problems in chlorinated compounds. This compound helped in verifying the structures of hydroxytrichloropicolinic acids, demonstrating its utility in detailed molecular characterization (Irvine, Cooper, & Thornburgh, 2008).

Chemical Synthesis and Reaction Mechanisms

• Lithiation of Chloro- and Methoxypyridines : Gros et al. (2003) explored the lithiation pathway of 2-methoxypyridine, providing insights into the reaction mechanisms involving this compound. Their research contributes to understanding the lithiation process in pyridine derivatives (Gros, Choppin, & Fort, 2003).
• Synthesis of Amino-Nitropyridine : Fan Kai-qi (2009) used this compound in the synthesis of 2-amino-3-nitropyridine-6-methoxy, demonstrating its role in the formation of complex organic structures (Fan Kai-qi, 2009).

Spectroscopic Studies

• Vibrational and Electronic Spectra Analysis : Arjunan et al. (2011) conducted a study on 2-chloro-6-methoxypyridine, closely related to the compound , to analyze its vibrational and electronic spectra. This research highlights the potential of such compounds in spectroscopic studies (Arjunan, Isaac, Rani, Mythili, & Mohan, 2011).

Organosilicon Synthesis

• Synthesis of Organosilicon-Linked Methoxypyridines : Struk et al. (2016) utilized 2-methoxypyridine derivatives in the non-cryogenic synthesis of silyl-functionalised methoxypyridines, showcasing the application in the creation of organosilicon compounds (Łukasz Struk et al., 2016).

Molecular Modeling and Charge Transfer Studies

• Charge Transfer Complexation Study : Alghanmi and Habeeb (2015) investigated the charge transfer interaction involving 5-amino-2-methoxypyridine, which shares structural similarities with the subject compound. This study illuminates the behavior of such compounds in molecular interactions (Alghanmi & Habeeb, 2015).

Mechanism of Action

Target of Action

2,3,5-Trichloro-6-methoxypyridine is primarily used as an intermediate in the production of pesticides . It is often used in the preparation of insecticides, herbicides, and weed control products . .

Mode of Action

As an intermediate in pesticide production, it is likely to contribute to the overall effectiveness of the final product .

Biochemical Pathways

It is known that many pesticides act by disrupting essential biochemical pathways in pests, leading to their death .

Pharmacokinetics

It is known that the compound is a white to light yellow solid that is almost insoluble in water at room temperature but soluble in organic solvents such as ether and chloroform . This suggests that its bioavailability may be influenced by these properties.

Result of Action

As an intermediate in pesticide production, its primary role is likely to contribute to the overall effectiveness of the final product .

Action Environment

The action, efficacy, and stability of this compound are likely to be influenced by various environmental factors. For instance, its solubility characteristics suggest that it may be more effective in certain environments than others . Furthermore, it is a stable compound, but it may undergo partial decomposition under strong acid or base conditions .

Biochemical Analysis

Biochemical Properties

2,3,5-Trichloro-6-methoxypyridine plays a significant role in biochemical reactions, particularly as a metabolite of chlorpyrifos and triclopyr . It interacts with various enzymes and proteins, influencing their activity. For instance, it has been observed to interact with enzymes involved in the degradation of chlorpyrifos, such as phosphatases and hydrolases . These interactions often result in the dechlorination and further breakdown of the compound, highlighting its role in detoxification processes.

Cellular Effects

The effects of this compound on cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism . For example, its presence can lead to alterations in the expression of genes involved in detoxification and stress responses. Additionally, it can affect cellular metabolism by interacting with metabolic enzymes, thereby influencing the overall metabolic flux within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes and receptors, altering their activity . This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. For instance, it has been observed to inhibit certain hydrolases, leading to the accumulation of intermediate metabolites . Additionally, it can induce changes in gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability and degradation . It has been found to be relatively stable under standard laboratory conditions, with minimal degradation over short periods. Long-term studies have shown that it can undergo slow degradation, leading to the formation of various by-products . These by-products can have different effects on cellular functions, depending on their concentration and the specific cellular context .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At low doses, it has been observed to have minimal toxic effects, while higher doses can lead to significant toxicity . For instance, high doses have been associated with adverse effects on liver and kidney function, as well as alterations in metabolic processes . These findings highlight the importance of dosage in determining the overall impact of the compound on biological systems .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily related to its role as a metabolite of chlorpyrifos and triclopyr . It interacts with enzymes such as hydrolases and oxidases, which facilitate its breakdown and detoxification . These interactions can lead to changes in metabolic flux and the levels of various metabolites within the cell . Understanding these pathways is crucial for elucidating the compound’s overall impact on cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These molecules facilitate its movement across cellular membranes and its accumulation in specific cellular compartments . For instance, it has been observed to accumulate in the liver and kidneys, where it undergoes further metabolism and detoxification . This distribution pattern is essential for understanding its overall impact on different tissues and organs .

Subcellular Localization

The subcellular localization of this compound is influenced by various factors, including its chemical properties and interactions with cellular components . It has been found to localize in specific organelles, such as the endoplasmic reticulum and mitochondria . This localization can affect its activity and function, as it interacts with organelle-specific enzymes and proteins . Additionally, post-translational modifications and targeting signals can direct its movement to specific subcellular compartments .